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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl methyl succinate,
focusing on its commercial availability, physicochemical properties, and its relevance in
research and development, particularly within the pharmaceutical and life sciences sectors.

Commercial Availability and Physicochemical
Properties

tert-Butyl methyl succinate (CAS No. 14734-25-9) is a specialty chemical available from a
number of suppliers. It is typically offered at 97% purity, suitable for a range of research and
synthesis applications. Below is a summary of its availability from prominent chemical suppliers
and its key physicochemical properties.

Table 1: Commercial Availability of tert-Butyl Methyl Succinate (97% Purity)
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) ) Available

Supplier Product Number Purity .
Quantities

Sigma-Aldrich 556025 97% 5g

CP Lab Safety - min 97% 25¢g

Biosynce - 97% Inquire

Sunway Pharm Ltd CB52075 97% 19, 59, 25¢g

CymitQuimica 10-234534 98% 1g

Table 2: Physicochemical Properties of tert-Butyl Methyl Succinate[1][2][3]

Property Value

CAS Number 14734-25-9
Molecular Formula C9H1604

Molecular Weight 188.22 g/mol

Boiling Point 85-95 °C at 20 mmHg
Density 1.022 g/mL at 25 °C

Refractive Index

n20/D 1.421

Flash Point 110 °C (closed cup)
Appearance Liquid
Solubility Soluble in organic solvents (alcohols, ethers)

Synthesis and Purification Protocols

While specific, detailed protocols for the synthesis of tert-Butyl methyl succinate are not

readily available in the public domain, a representative procedure can be derived from standard

esterification methods. One plausible approach is the esterification of monomethyl succinate

with tert-butanol.
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2.1. Representative Synthesis Protocol: Acid-Catalyzed Esterification

This protocol is a general representation of an acid-catalyzed esterification for the synthesis of
a tert-butyl ester from a carboxylic acid and tert-butanol.

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve monomethyl succinate (1.0 eq) in an excess of tert-butanol, which
serves as both a reactant and a solvent.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-
toluenesulfonic acid (0.05-0.1 eq).

» Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

e Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated aqueous solution of sodium bicarbonate.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate. Combine the organic layers.

» Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate
or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a
rotary evaporator.

2.2. Purification Protocol: Fractional Distillation

The crude tert-Butyl methyl succinate can be purified by fractional distillation under reduced
pressure.

o Apparatus Setup: Assemble a fractional distillation apparatus with a vacuum source. The use
of a short Vigreux column is recommended.

« Distillation: Heat the crude product in the distillation flask. Collect the fraction that distills at
the expected boiling point (85-95 °C at 20 mmHg)[1][2].

Workflow for Synthesis and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b081949?utm_src=pdf-body-img
https://www.benchchem.com/product/b081949?utm_src=pdf-custom-synthesis
https://www.biosynce.com/custom-synthesis/fine-chemicals/tert-butyl-methyl-succinate-cas-14734-25-9.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/556025
http://ww.chemblink.com/moreProducts/more14734-25-9.htm
https://www.benchchem.com/product/b081949#commercial-availability-of-tert-butyl-methyl-succinate-97-purity
https://www.benchchem.com/product/b081949#commercial-availability-of-tert-butyl-methyl-succinate-97-purity
https://www.benchchem.com/product/b081949#commercial-availability-of-tert-butyl-methyl-succinate-97-purity
https://www.benchchem.com/product/b081949#commercial-availability-of-tert-butyl-methyl-succinate-97-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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